Cas no 2309449-88-3 (1,3-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-ol;hydrobromide)

• Product Name: 1,3-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-ol;hydrobromide
• CAS No: 2309449-88-3
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5466425
• Update Time: 2025-05-22

1,3-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-ol;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-ol;hydrobromide
• Z3670378254
• 1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-6-ol hydrobromide

• Inchi： 1S/C11H15NO.BrH/c1-7-5-9-6-10(13)3-4-11(9)8(2)12-7;/h3-4,6-8,12-13H,5H2,1-2H3;1H
• InChI Key： KWWBFSDJQDJKNQ-UHFFFAOYSA-N
• SMILES： Br.OC1C=CC2=C(C=1)CC(C)NC2C

Computed Properties

• Exact Mass: 257.04153 g/mol
• Monoisotopic Mass: 257.04153 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• Molecular Weight: 258.15

Additional information on 1,3-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-ol;hydrobromide

1,3-Dimethyl-1,2,3,4-Tetrahydroisoquinolin-6-Ol Hydrobromide: A Comprehensive Overview

The compound with CAS No. 2309449-88-3, commonly referred to as 1,3-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-ol hydrobromide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The hydrobromide salt form of this compound is particularly notable due to its potential applications in drug development and as a precursor in various synthetic pathways.

Recent studies have highlighted the importance of isoquinoline derivatives in medicinal chemistry. These compounds often exhibit potent bioactivity against various targets, including enzymes, receptors, and other molecular entities involved in disease pathways. The 1,3-dimethyl substitution in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability. Researchers have explored the synthesis of this compound using a variety of methodologies, including palladium-catalyzed coupling reactions and multi-component synthesis strategies.

One of the most intriguing aspects of 1,3-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-ol hydrobromide is its role as an intermediate in the synthesis of more complex molecules. Its tetrahydroisoquinoline backbone serves as a versatile scaffold for further functionalization. For instance, recent advancements in asymmetric catalysis have enabled the construction of enantioselective derivatives of this compound. Such enantiopure forms are invaluable in drug discovery programs where stereochemistry plays a critical role in determining biological activity.

The hydrobromide salt form of this compound is particularly advantageous due to its stability and ease of handling compared to other counterion forms. This makes it a preferred choice for researchers working under standard laboratory conditions. Furthermore, the hydrobromide salt exhibits unique solubility properties that make it suitable for use in various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has also focused on the biological evaluation of 1,3-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-ol hydrobromide. In vitro assays have demonstrated its potential as an inhibitor of certain kinases and proteases implicated in cancer and inflammatory diseases. These findings underscore the importance of continuing research into the therapeutic potential of this compound and its derivatives.

In terms of synthesis optimization, scientists have developed novel routes to construct this compound with improved yields and selectivity. For example, a recent study reported the use of microwave-assisted synthesis to expedite the formation of the tetrahydroisoquinoline ring system. Such advancements not only enhance the efficiency of production but also pave the way for large-scale manufacturing if required.

The structural flexibility of 1,3-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-ol hydrobromide allows for extensive modification at various positions on the isoquinoline ring. This has led to the creation of a wide array of analogs with varying functional groups attached at positions 6 or 8 on the ring system. These modifications can significantly alter the physicochemical properties and biological activities of the molecule.

From an environmental standpoint, researchers have also investigated the degradation pathways and ecotoxicological profiles of this compound. Understanding its behavior under different environmental conditions is crucial for ensuring sustainable practices in chemical manufacturing and disposal.

In conclusion,1,3-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-ol hydrobromide stands out as a valuable molecule with promising applications across multiple disciplines within chemistry and pharmacology. Its structural complexity combined with versatile functional groups makes it an ideal candidate for further exploration in both academic and industrial settings.